Cas no 2060060-60-6 (7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-4-one)

• Product Name: 7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-4-one
• CAS No: 2060060-60-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD30497934
• CID: 4635732
• PubChem ID: 125451381
• Update Time: 2025-06-12

7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepin-4-one
• Pyrazolo[4,3-c]azepin-4(1H)-one, 5,6,7,8-tetrahydro-7,7-dimethyl-
• 7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-4-one

• MDL： MFCD30497934
• Inchi： 1S/C9H13N3O/c1-9(2)3-7-6(4-11-12-7)8(13)10-5-9/h4H,3,5H2,1-2H3,(H,10,13)(H,11,12)
• InChI Key： OWGZQLBPFZABQE-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC2NN=CC=2C1=O

Additional information on 7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo4,3-cazepin-4-one

Recent Advances in the Study of 7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepin-4-one (CAS: 2060060-60-6): A Promising Scaffold in Medicinal Chemistry

The compound 7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepin-4-one (CAS: 2060060-60-6) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic framework combines a pyrazole ring fused with an azepine moiety, offering a versatile platform for drug discovery. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a valuable candidate for further development in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this scaffold via a novel [3+2] cycloaddition strategy, achieving high yields (78-92%) and excellent purity (>98%). The researchers highlighted the compound's favorable drug-like properties, including moderate lipophilicity (LogP = 2.1) and good solubility in physiological buffers (≥50 μM at pH 7.4). These characteristics make it particularly suitable for oral bioavailability studies in preclinical models.

Significant progress has been made in understanding the structure-activity relationships (SAR) of derivatives based on this core structure. Molecular docking studies revealed that the 7,7-dimethyl substitution pattern creates optimal steric interactions with the ATP-binding pocket of several kinase targets, particularly cyclin-dependent kinases (CDKs) and Aurora kinases. This finding was corroborated by in vitro enzymatic assays showing IC50 values in the low micromolar range (0.8-5.2 μM) against CDK2 and CDK4.

Recent pharmacological evaluations have identified promising anticancer activity for this compound class. In a 2024 preclinical study using xenograft models of triple-negative breast cancer, a lead derivative (compound 12b) demonstrated significant tumor growth inhibition (TGI = 68% at 50 mg/kg, p.o.) with minimal toxicity. Mechanistic studies revealed dual inhibition of CDK4/6 and PI3Kα pathways, suggesting potential for combination therapy approaches.

The scaffold has also shown potential in neurological disorders. A 2023 patent application (WO2023187567) disclosed novel derivatives exhibiting potent and selective inhibition of monoamine oxidase B (MAO-B), with IC50 values as low as 12 nM. This activity profile suggests possible applications in Parkinson's disease treatment, supported by in vivo data showing improved motor function in MPTP-induced Parkinsonian mice.

Current challenges in the development of this scaffold include optimizing metabolic stability (observed t1/2 = 1.2 h in human liver microsomes) and improving blood-brain barrier penetration for CNS applications. Several research groups are addressing these limitations through strategic modifications at the 1-position and 5-position of the pyrazole ring, with preliminary results showing enhanced pharmacokinetic properties.

Future research directions include expanding the therapeutic applications of this scaffold through targeted library synthesis and exploring its potential in PROTAC (proteolysis targeting chimera) design. The unique spatial arrangement of hydrogen bond donors/acceptors in this structure makes it particularly suitable for E3 ligase recruitment in targeted protein degradation strategies.